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Compound of Interest

Compound Name: (Rac)-Spirotetramat-enol

Cat. No.: B1395592 Get Quote

For Immediate Implementation: This document provides crucial safety and logistical protocols

for the handling and disposal of (Rac)-Spirotetramat-enol in a laboratory setting. Adherence to

these procedures is essential for ensuring the safety of all personnel and minimizing

environmental impact.

(Rac)-Spirotetramat-enol, a derivative of the insecticide Spirotetramat, requires careful

handling due to its potential health hazards. It is harmful if inhaled, causes serious eye

irritation, may trigger an allergic skin reaction, and is suspected of damaging fertility or the

unborn child.[1][2] This guide will serve as your primary resource for safe operational and

disposal procedures.

Essential Safety and Chemical Data
A thorough understanding of the substance's properties is the foundation of safe handling. The

following table summarizes key quantitative data for (Rac)-Spirotetramat-enol and its parent

compound, Spirotetramat.
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Property Value Reference Compound

Molecular Formula C₁₈H₂₃NO₃ (Rac)-Spirotetramat-enol

Molecular Weight 301.38 g/mol (Rac)-Spirotetramat-enol

Melting Point Decomposes at ~229 °C (Rac)-Spirotetramat-enol

Acceptable Daily Intake (ADI) 0.05 mg/kg of body weight Spirotetramat

Acute Dermal LD₅₀ (Rat) > 2,000 mg/kg Spirotetramat

Rigorous Operational Plan for Handling
A systematic approach to handling (Rac)-Spirotetramat-enol is critical to minimize exposure

risk. The following three-phase plan outlines the necessary steps before, during, and after

handling the substance.

Phase 1: Pre-Handling Preparations
Risk Assessment: Before any procedure, conduct a thorough risk assessment specific to the

planned experiment.

Information Review: All personnel must review the Safety Data Sheet (SDS) for (Rac)-
Spirotetramat-enol.

PPE Inspection: Ensure all required Personal Protective Equipment (PPE) is available, in

good condition, and properly fitted. This includes:

Gloves: Chemical-resistant gloves (e.g., nitrile, neoprene).

Eye Protection: Safety glasses with side shields or chemical splash goggles.

Body Covering: A lab coat or chemical-resistant apron worn over a long-sleeved shirt and

long pants.

Respiratory Protection: In cases of potential aerosol generation or inadequate ventilation,

a NIOSH-approved respirator is necessary.
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Ventilation Check: Verify that the designated handling area, preferably a chemical fume

hood, has proper exhaust ventilation.

Emergency Equipment: Confirm the location and functionality of emergency equipment,

including safety showers, eyewash stations, and fire extinguishers.

Phase 2: Safe Handling Procedures
Controlled Environment: All handling of (Rac)-Spirotetramat-enol must occur within a

designated and clearly marked area, such as a chemical fume hood.

Avoid Contamination: Use dedicated labware and equipment. If not possible, thoroughly

decontaminate shared equipment after use.

Minimize Dust and Aerosols: Handle the substance in a manner that minimizes the

generation of dust or aerosols.

Personal Hygiene: Avoid eating, drinking, or smoking in the handling area. Wash hands

thoroughly with soap and water after handling the substance and before leaving the

laboratory.

Immediate Spill Response: In the event of a spill, follow established laboratory spill cleanup

procedures. Use absorbent materials and decontaminate the area.

Phase 3: Post-Handling and Decontamination
Decontamination: Thoroughly clean all work surfaces and equipment with an appropriate

solvent and then soap and water.

PPE Removal: Remove PPE in the correct order to avoid cross-contamination. Dispose of

single-use PPE as hazardous waste. Reusable PPE must be decontaminated according to

the manufacturer's instructions.

Hand Washing: Wash hands and any exposed skin thoroughly with soap and water.

Secure Storage: Store (Rac)-Spirotetramat-enol in a tightly sealed, properly labeled

container in a cool, dry, and well-ventilated area away from incompatible materials.
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Comprehensive Disposal Plan
Proper disposal of (Rac)-Spirotetramat-enol and associated waste is crucial to prevent

environmental contamination and comply with regulations.

Waste Segregation: All waste contaminated with (Rac)-Spirotetramat-enol, including empty

containers, used PPE, and cleaning materials, must be collected in a designated, labeled

hazardous waste container.

Container Management: Empty containers should be triple-rinsed with a suitable solvent.

The rinsate must be collected as hazardous waste.

Authorized Disposal: All hazardous waste must be disposed of through an authorized waste

disposal company. Follow all local, state, and federal regulations for chemical waste

disposal. Incineration at an authorized special waste incineration plant is a recommended

disposal method.

Record Keeping: Maintain accurate records of all disposed chemical waste as required by

institutional and regulatory policies.

Visual Workflow for Safe Handling and Disposal
The following diagram illustrates the key steps and decision points in the safe handling and

disposal workflow for (Rac)-Spirotetramat-enol.
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Caption: Workflow for the safe handling and disposal of (Rac)-Spirotetramat-enol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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